REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[N:4][C:5](Cl)=[CH:6][CH:7]=1.[CH3:9][C:10]1[CH:11]=[C:12]([C:16]2[CH2:17][CH2:18][NH:19][CH2:20][CH:21]=2)[CH:13]=[CH:14][CH:15]=1.C(=O)([O-])[O-].[Na+].[Na+]>CN(C)C=O>[Cl:1][C:2]1[N:3]=[N:4][C:5]([N:19]2[CH2:18][CH:17]=[C:16]([C:12]3[CH:13]=[CH:14][CH:15]=[C:10]([CH3:9])[CH:11]=3)[CH2:21][CH2:20]2)=[CH:6][CH:7]=1 |f:2.3.4|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1N=NC(=CC1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1)C=1CCNCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Type
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CUSTOM
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Details
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was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated
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Type
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ADDITION
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Details
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water was added to the residue
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Type
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EXTRACTION
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Details
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The product was extracted with trichloromethane
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Type
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CUSTOM
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Details
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The extract was dried
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated
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Type
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FILTRATION
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Details
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The residue was purified by filtration over silica gel using
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Type
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ADDITION
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Details
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a mixture of trichloromethane and methanol (98:2 by volume) as eluent
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Type
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CUSTOM
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Details
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The pure fractions were collected
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Type
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CUSTOM
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Details
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the eluent was evaporated
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Type
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CUSTOM
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Details
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The residue was crystallized from 2-propanol
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Type
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FILTRATION
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Details
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The product was filtered off
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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ClC=1N=NC(=CC1)N1CCC(=CC1)C1=CC(=CC=C1)C
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 24% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |